4-(2-Fluorophenyl)piperidine-2,6-dione
Overview
Description
“4-(2-Fluorophenyl)piperidine-2,6-dione” is a chemical compound with the molecular formula C11H10FNO2 . It is a solid substance and is often used in research .
Synthesis Analysis
The synthesis of piperidine-2,6-diones, including “4-(2-Fluorophenyl)piperidine-2,6-dione”, can be readily achieved on a kilo-scale . The process involves the reaction of arecoline or analogues with other nitrogen substituents with a suitably substituted Grignard reagent .Molecular Structure Analysis
The InChI code for “4-(2-Fluorophenyl)piperidine-2,6-dione” is 1S/C11H10FNO2/c12-9-3-1-7 (2-4-9)8-5-10 (14)13-11 (15)6-8/h1-4,8H,5-6H2, (H,13,14,15) . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“4-(2-Fluorophenyl)piperidine-2,6-dione” is a solid substance . It has a molecular weight of 207.2 .Mechanism of Action
Target of Action
Piperidine-2,6-diones are privileged heterocyclic scaffolds that are frequently found in numerous drugs . They serve as valuable and versatile synthetic intermediates in organic synthesis . .
Mode of Action
Piperidine-2,6-diones are known to be the core backbone of the crbn ligand in the design of protac drugs .
Safety and Hazards
The safety information for “4-(2-Fluorophenyl)piperidine-2,6-dione” indicates that it may cause skin and eye irritation, and may be harmful if swallowed or inhaled . It is recommended to avoid dust formation, ingestion, and inhalation, and to wear personal protective equipment when handling this compound .
Future Directions
“4-(2-Fluorophenyl)piperidine-2,6-dione” is a potent inhibitor of steroidogenesis and was first introduced in the late 1960s as an anti-breast cancer drug. It continues to be used in research, particularly in the design of PROTAC drugs .
Relevant Papers Several papers have been published on the synthesis and use of piperidine-2,6-diones, including “4-(2-Fluorophenyl)piperidine-2,6-dione”. These papers discuss the synthesis of these compounds , their use in the design of PROTAC drugs , and their potential for treating sickle cell disease and β-thalassemia .
properties
IUPAC Name |
4-(2-fluorophenyl)piperidine-2,6-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10FNO2/c12-9-4-2-1-3-8(9)7-5-10(14)13-11(15)6-7/h1-4,7H,5-6H2,(H,13,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FSBKILDBJLLQFO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC(=O)NC1=O)C2=CC=CC=C2F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Fluorophenyl)piperidine-2,6-dione | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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